7-(Benzyloxy)-4-formyl-1H-indole-2-carboxylic acid

• CAS No.: 84639-89-4
• Molecular Formula: C17H13NO4
• Molecular Weight: 295.29 g/mol
• IUPAC Name: 4-formyl-7-phenylmethoxy-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C17H13NO4/c19-9-12-6-7-15(22-10-11-4-2-1-3-5-11)16-13(12)8-14(18-16)17(20)21/h1-9,18H,10H2,(H,20,21)
• InChI Key: OOTGDKQMRKMLBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C3C(=C(C=C2)C=O)C=C(N3)C(=O)O

Description

7-(Benzyloxy)-4-formyl-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C17H13NO4 and its molecular weight is 295.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.26 g of 7-benzyloxy-4-formylindole-2-carboxylic acid ethyl ester is heated in a mixture of 15 ml of 1N sodium hydroxide solution and 15 ml of ethanol for one hour to 100° C. The ethanol is then distilled off under vacuum, the mixture is acidified with 10% hydrochloric acid and the precipitate is vacuum-filtered. The product is recrystallized from glacial acetic acid, thus obtaining 2.22 g of 7-benzyloxy-4-formylindole-2-carboxylic acid, mp 207° C.